Cas no 1893068-56-8 (1,1,1-trifluoro-3-(2,4,6-trifluorophenyl)propan-2-one)

• Product Name: 1,1,1-trifluoro-3-(2,4,6-trifluorophenyl)propan-2-one
• CAS No: 1893068-56-8
• MF: C₉H₄F₆O
• MW: 242.117883682251
• CID: 6409115
• PubChem ID: 117046892
• Update Time: 2025-05-19

1,1,1-trifluoro-3-(2,4,6-trifluorophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(2,4,6-trifluorophenyl)propan-2-one
• 1893068-56-8
• EN300-1950725

• Inchi： 1S/C9H4F6O/c10-4-1-6(11)5(7(12)2-4)3-8(16)9(13,14)15/h1-2H,3H2
• InChI Key： DEOOEQILJMFYBJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1CC(C(F)(F)F)=O)F)F

Computed Properties

• Exact Mass: 242.01663372g/mol
• Monoisotopic Mass: 242.01663372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Additional information on 1,1,1-trifluoro-3-(2,4,6-trifluorophenyl)propan-2-one

1,1,1-Trifluoro-3-(2,4,6-trifluorophenyl)propan-2-one (CAS No. 1893068-56-8): An Overview

1,1,1-Trifluoro-3-(2,4,6-trifluorophenyl)propan-2-one (CAS No. 1893068-56-8) is a multifaceted compound with significant applications in the fields of medicinal chemistry and materials science. This molecule, characterized by its unique trifluoromethyl and trifluorophenyl functionalities, has garnered attention for its potential in drug development and advanced material synthesis. This overview aims to provide a comprehensive understanding of the compound's structure, properties, and recent research advancements.

The molecular structure of 1,1,1-trifluoro-3-(2,4,6-trifluorophenyl)propan-2-one is composed of a ketone group attached to a trifluoromethylated propyl chain and a trifluorophenyl ring. The presence of multiple fluorine atoms imparts distinct chemical and physical properties to the molecule. Fluorine's high electronegativity and small atomic radius contribute to enhanced lipophilicity, metabolic stability, and biological activity, making this compound an attractive candidate for various applications.

In the realm of medicinal chemistry, 1,1,1-trifluoro-3-(2,4,6-trifluorophenyl)propan-2-one has been explored for its potential as a building block in the synthesis of novel pharmaceuticals. Recent studies have highlighted its utility in the development of drugs targeting specific receptors and enzymes. For instance, a 2022 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against certain kinases involved in cancer progression. The enhanced stability and bioavailability conferred by the trifluoro groups make these derivatives promising candidates for further clinical investigation.

Beyond medicinal applications, 1,1,1-trifluoro-3-(2,4,6-trifluorophenyl)propan-2-one has also found use in materials science. Its unique electronic properties make it suitable for the synthesis of advanced functional materials such as polymers and coatings. A 2023 study in the Journal of Materials Chemistry C reported the successful incorporation of this compound into polymer matrices to enhance their thermal stability and mechanical strength. The resulting materials exhibited superior performance in high-temperature environments and showed promise for applications in aerospace and electronics industries.

The synthesis of 1,1,1-trifluoro-3-(2,4,6-trifluorophenyl)propan-2-one typically involves multi-step processes that leverage modern synthetic techniques. One common approach involves the reaction of trifluoroacetyl chloride with 2,4,6-trifluorobenzyl alcohol followed by subsequent transformations to achieve the desired ketone structure. Advances in catalytic methods have further streamlined these processes, improving yields and reducing environmental impact.

The safety profile of 1,1,1-trifluoro-3-(2,4,6-trifluorophenyl)propan-2-one is an important consideration for both laboratory use and industrial applications. While the compound is generally considered safe when handled properly under controlled conditions, appropriate personal protective equipment (PPE) should be used to minimize exposure risks. Toxicological studies have shown that this compound exhibits low acute toxicity but may pose long-term health effects if not managed correctly.

In conclusion, 1,1,1-trifluoro-3-(2,4,6-trifluorophenyl)propan-2-one (CAS No. 1893068-56-8) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is poised to play a crucial role in advancing various scientific fields.